1-(3-Bromo-4-chlorobenzyl)thiourea
Overview
Description
“1-(3-Bromo-4-chlorobenzyl)thiourea” is a chemical compound with the molecular formula C8H8BrClN2S . It has a molecular weight of 279.58 and a CAS number of 1415800-36-0 .
Synthesis Analysis
Thioureas, including “1-(3-Bromo-4-chlorobenzyl)thiourea”, can be synthesized through various methods. One common method involves a simple condensation between amines and carbon disulfide in an aqueous medium . This protocol works smoothly with aliphatic primary amines to afford various di- and trisubstituted thiourea derivatives . Another method involves the reaction of amines with phenyl chlorothionoformate in water to afford the symmetrical thioureas or heterocyclic thiones in good to excellent yields .Molecular Structure Analysis
The molecular structure of “1-(3-Bromo-4-chlorobenzyl)thiourea” consists of a thiourea group attached to a benzyl group that is substituted with bromine and chlorine atoms . The exact structure can be determined using techniques such as NMR .Chemical Reactions Analysis
Thioureas, including “1-(3-Bromo-4-chlorobenzyl)thiourea”, can participate in various chemical reactions. For instance, they can form intermolecular hydrogen bond interactions with water molecules . They can also react with isocyanates and carbon disulfide to form various thiourea derivatives.Physical And Chemical Properties Analysis
“1-(3-Bromo-4-chlorobenzyl)thiourea” is typically stored at -20°C . It is shipped at ambient temperature . More detailed physical and chemical properties can be determined using techniques such as NMR .Mechanism of Action
While the specific mechanism of action for “1-(3-Bromo-4-chlorobenzyl)thiourea” is not mentioned in the retrieved papers, thiourea derivatives in general have been studied for their antiviral activity . They have shown potential bioactivities including anticancer, enzyme inhibitory, anti-bacterial, anti-fungal, and anti-malarial activities .
Safety and Hazards
Future Directions
The future directions for “1-(3-Bromo-4-chlorobenzyl)thiourea” could involve further exploration of its potential applications in various fields, such as pharmaceuticals, materials science, and agriculture . More research could also be conducted to better understand its synthesis, chemical reactions, and mechanism of action .
properties
IUPAC Name |
(3-bromo-4-chlorophenyl)methylthiourea |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrClN2S/c9-6-3-5(1-2-7(6)10)4-12-8(11)13/h1-3H,4H2,(H3,11,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GSAPVNOUFFIJHA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CNC(=S)N)Br)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrClN2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301255178 |
Source
|
| Record name | Thiourea, N-[(3-bromo-4-chlorophenyl)methyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301255178 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
279.59 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Bromo-4-chlorobenzyl)thiourea | |
CAS RN |
1415800-36-0 |
Source
|
| Record name | Thiourea, N-[(3-bromo-4-chlorophenyl)methyl]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1415800-36-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Thiourea, N-[(3-bromo-4-chlorophenyl)methyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301255178 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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